Cas no 69066-46-2 (Acetic acid, [(4-fluorophenyl)amino]oxo-, methyl ester)

Acetic acid, [(4-fluorophenyl)amino]oxo-, methyl ester structure
69066-46-2 structure
Product Name:Acetic acid, [(4-fluorophenyl)amino]oxo-, methyl ester
CAS No:69066-46-2
MF:C9H8FNO3
MW:197.163125991821
CID:392289
PubChem ID:22934757
Update Time:2025-04-19

Acetic acid, [(4-fluorophenyl)amino]oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Acetic acid, [(4-fluorophenyl)amino]oxo-, methyl ester
    • methyl 2-(4-fluoroanilino)-2-oxoacetate
    • 2-(4-fluoroanilino)-2-oxoacetic acid methyl ester
    • CGFLLWPXBDHNQT-UHFFFAOYSA-N
    • DTXSID00629078
    • 69066-46-2
    • Methyl (4-fluoroanilino)(oxo)acetate
    • SCHEMBL209203
    • Inchi: 1S/C9H8FNO3/c1-14-9(13)8(12)11-7-4-2-6(10)3-5-7/h2-5H,1H3,(H,11,12)
    • InChI Key: CGFLLWPXBDHNQT-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)NC(C(=O)OC)=O

Computed Properties

  • Exact Mass: 197.04882128g/mol
  • Monoisotopic Mass: 197.04882128g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 55.4Ų
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